![molecular formula C24H29FN4O2 B3293262 tert-Butyl 2-amino-1-{1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl}piperidine-4-carboxylate CAS No. 885270-85-9](/img/structure/B3293262.png)
tert-Butyl 2-amino-1-{1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl}piperidine-4-carboxylate
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Overview
Description
4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine is a complex chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been studied for its ability to inhibit certain enzymes and proteins, which could lead to the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine involves the inhibition of specific enzymes and proteins, such as protein kinases and phosphatases. This inhibition can lead to changes in cellular signaling pathways and gene expression, which could have therapeutic implications.
Biochemical and Physiological Effects:
Studies have shown that 4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine can have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of immune responses, and the regulation of insulin signaling pathways. These effects are still being studied in detail, but they suggest that the compound has potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, the compound can be difficult and expensive to synthesize, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-Boc-amino-1-[1-(4-fluoro-benzyl)-1H-benzoimidazol-2-YL]-piperidine. These include further studies on its mechanism of action, its potential therapeutic applications, and its interactions with other compounds and proteins. Additionally, researchers may explore alternative synthesis methods to make the compound more accessible for use in lab experiments.
properties
CAS RN |
885270-85-9 |
---|---|
Molecular Formula |
C24H29FN4O2 |
Molecular Weight |
424.5 g/mol |
IUPAC Name |
tert-butyl 2-amino-1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidine-4-carboxylate |
InChI |
InChI=1S/C24H29FN4O2/c1-24(2,3)31-22(30)17-12-13-28(21(26)14-17)23-27-19-6-4-5-7-20(19)29(23)15-16-8-10-18(25)11-9-16/h4-11,17,21H,12-15,26H2,1-3H3 |
InChI Key |
RSHFWXVYYJGFJO-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCN(C(C1)N)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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